Cas no 101341-45-1 (methyl 3-(4-cyanophenyl)-3-oxopropanoate)

Methyl 3-(4-cyanophenyl)-3-oxopropanoate is a versatile β-keto ester derivative with a nitrile-functionalized aromatic ring, making it a valuable intermediate in organic synthesis. Its structure combines an electron-withdrawing cyano group with a reactive β-keto ester moiety, enabling applications in cyclization, condensation, and heterocycle formation reactions. The compound is particularly useful in pharmaceutical and agrochemical research, where it serves as a precursor for constructing complex molecules. Its stability under standard conditions and compatibility with a range of reagents enhance its utility in multistep syntheses. The ester group also offers flexibility for further functionalization, making it a practical choice for fine chemical development.
methyl 3-(4-cyanophenyl)-3-oxopropanoate structure
101341-45-1 structure
Product Name:methyl 3-(4-cyanophenyl)-3-oxopropanoate
CAS No:101341-45-1
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD03424782
CID:890104
PubChem ID:2757970
Update Time:2025-10-15

methyl 3-(4-cyanophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 4-cyano-b-oxo-, methyl ester
    • 3-(4-CYANO-PHENYL)-3-OXO-PROPIONIC ACID METHYL ESTER
    • 3-(4-Cyanophenyl)-3-oxo-propionic acid methylester
    • methyl 3-(4-cyanophenyl)-3-oxopropanoate
    • 3-(4-Cyanophenyl)-3-oxo-propionic acid methyl
    • 4-Cyano-b-oxo-benzenepropanoic acid methyl ester
    • methyl p-cyanobenzoylacetate
    • 4-CYANO-BETA-OXO-BENZENEPROPANOIC ACID METHYL ESTER
    • 101341-45-1
    • CS-0061874
    • AS-69091
    • methyl3-(4-cyanophenyl)-3-oxopropanoate
    • AKOS017550579
    • JLWWAGHOXGSRRT-UHFFFAOYSA-N
    • W18410
    • EN300-1127012
    • BEA34145
    • DTXSID90374101
    • SCHEMBL10668250
    • MDL： MFCD03424782
    • Inchi： 1S/C11H9NO3/c1-15-11(14)6-10(13)9-4-2-8(7-12)3-5-9/h2-5H,6H2,1H3
    • InChI Key： JLWWAGHOXGSRRT-UHFFFAOYSA-N
    • SMILES： O(C)C(CC(C1C=CC(C#N)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 203.05800
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Melting Point: 98-99°C
  • PSA: 67.16000
  • LogP: 1.30408

methyl 3-(4-cyanophenyl)-3-oxopropanoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

methyl 3-(4-cyanophenyl)-3-oxopropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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3-(4-Cyanophenyl)-3-oxo-propionic acid methylester
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 ￡147.00 2022-03-01
eNovation Chemicals LLC
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3-(4-CYANO-PHENYL)-3-OXO-PROPIONIC ACID METHYL ESTER
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Enamine
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 $398.0 2023-08-31
Enamine
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 $1157.0 2023-08-31
Enamine
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 $1716.0 2023-08-31
Enamine
EN300-1127012-0.05g
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Enamine
EN300-1127012-0.1g
methyl 3-(4-cyanophenyl)-3-oxopropanoate
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 $351.0 2023-08-31
Enamine
EN300-1127012-0.25g
methyl 3-(4-cyanophenyl)-3-oxopropanoate
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 $366.0 2023-08-31
Enamine
EN300-1127012-0.5g
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Enamine
EN300-1127012-1.0g
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